Cas no 138680-96-3 (3,6,9,12-Tetraoxaheptadecan-1-ol, methanesulfonate)

• Product Name: 3,6,9,12-Tetraoxaheptadecan-1-ol, methanesulfonate
• CAS No: 138680-96-3
• MF: C₁₄H₃₂O₈S
• MW: 360.464084625244
• CID: 2773345
• Update Time: 2023-08-07

3,6,9,12-Tetraoxaheptadecan-1-ol, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxaheptadecan-1-ol, methanesulfonate

• Inchi： 1S/C13H28O5.CH4O3S/c1-2-3-4-6-15-8-10-17-12-13-18-11-9-16-7-5-14;1-5(2,3)4/h14H,2-13H2,1H3;1H3,(H,2,3,4)
• InChI Key： USZFNUHKYGYMBZ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.O(CCOCCOCCOCCO)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 236
• Topological Polar Surface Area: 120